5-(4-Ethoxyphenyl)-3-[(4-fluorophenyl)methylthio]-1,2,4-triazole-4-ylamine

• Molecular Formula: C17H17FN4OS
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 3-(4-ethoxyphenyl)-5-[(4-fluorophenyl)methylsulfanyl]-1,2,4-triazol-4-amine
• InChI: InChI=1S/C17H17FN4OS/c1-2-23-15-9-5-13(6-10-15)16-20-21-17(22(16)19)24-11-12-3-7-14(18)8-4-12/h3-10H,2,11,19H2,1H3
• InChI Key: OQAAIGABGMZKBJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(N2N)SCC3=CC=C(C=C3)F

Description

5-(4-Ethoxyphenyl)-3-[(4-fluorophenyl)methylthio]-1,2,4-triazole-4-ylamine is a 1,2,4-triazole derivative featuring a 4-ethoxyphenyl group at position 5 and a 4-fluorobenzylthio moiety at position 2. Triazole derivatives are widely studied for their pharmacological properties, including antimicrobial, antifungal, and anticancer activities . This compound’s structural uniqueness lies in the combination of ethoxy and fluorinated aromatic substituents, which may enhance metabolic stability and target binding compared to simpler analogs.

Preparation Methods

The synthesis of 5-(4-Ethoxyphenyl)-3-[(4-fluorophenyl)methylthio]-1,2,4-triazole-4-ylamine typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the triazole ring: This can be achieved through a cyclization reaction involving hydrazine derivatives and appropriate aldehydes or ketones.

Introduction of the ethoxyphenyl group: This step often involves a nucleophilic substitution reaction where an ethoxyphenyl halide reacts with the triazole intermediate.

Attachment of the fluorophenylmethylthio group: This can be done through a thiolation reaction using a fluorophenylmethyl halide and a suitable thiol reagent.

Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of scalable reaction conditions and purification techniques.

Chemical Reactions Analysis

5-(4-Ethoxyphenyl)-3-[(4-fluorophenyl)methylthio]-1,2,4-triazole-4-ylamine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, potentially converting the compound to its corresponding amine or alcohol derivatives.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and specific temperature and pressure conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound has shown potential as an inhibitor of certain enzymes and receptors, making it a candidate for drug development.

Medicine: Preliminary studies suggest that it may have anti-inflammatory, antimicrobial, and anticancer properties.

Industry: It can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 5-(4-Ethoxyphenyl)-3-[(4-fluorophenyl)methylthio]-1,2,4-triazole-4-ylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity, or it may interact with a receptor, modulating its signaling pathways. The exact molecular targets and pathways involved depend on the specific biological context and the nature of the compound’s interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Observations :

• Electron-Donating vs.
• Antifungal Activity: Compounds with methoxyphenyl substituents (e.g., ) exhibit notable antifungal activity, suggesting the target compound’s ethoxy group could offer similar or improved efficacy .
• Structural Rigidity : Fluorophenyl-containing analogs (e.g., ) adopt planar conformations, which may enhance binding to enzyme active sites. The target compound’s 4-fluorobenzylthio group likely contributes to similar rigidity .

Crystallographic and Conformational Analysis

• Planarity and Dihedral Angles : Fluorophenyl-substituted triazoles (e.g., ) exhibit dihedral angles <10° between aromatic rings, promoting planarity. The target compound’s 4-fluorophenyl group is expected to adopt a similar conformation, optimizing π-π stacking in target interactions .
• Isostructural Analogues : highlights isostructural triazole-thiazole hybrids with halogen substitutions. The target compound’s ethoxy group may introduce slight conformational differences without disrupting core planarity .